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Compound of Interest

Compound Name: Trans-Anethole-d3

Cat. No.: B12365212

A Technical Guide to Trans-Anethole-d3 Certified
Reference Material

For researchers, scientists, and professionals in drug development, the use of certified
reference materials (CRMSs) is critical for ensuring the accuracy and reliability of analytical
measurements. This guide provides an in-depth overview of Trans-Anethole-d3, a deuterated
form of the naturally occurring phenylpropene, Trans-Anethole. It covers suppliers, pricing, and
technical data, and provides a foundational experimental workflow for its application as an
internal standard.

Introduction to Trans-Anethole-d3

Trans-Anethole-d3 is the deuterated isotopologue of trans-Anethole. Due to its isotopic
labeling, it serves as an ideal internal standard for quantitative analysis of trans-Anethole in
various matrices by mass spectrometry-based techniques like GC-MS or LC-MS. The stable
isotope label ensures that its chemical and physical properties are nearly identical to the
unlabeled analyte, but it is distinguishable by its mass-to-charge ratio.

Suppliers and Pricing

The availability and pricing of Trans-Anethole-d3 certified reference material can vary. Below
is a summary of potential suppliers. It is important to note that pricing is often subject to change
and may require a direct quote from the supplier.
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) Product Catalog ] ]
Supplier Purity Format Price
Name Number
D3-trans-
HPC Anethole )
] 693994 100 pg/ml Solution On request[1]
Standards Solution
(Methanol)
MedchemExp  Trans- -~ -~ Contact for
HY-N0367S Not specified Not specified o
ress Anethole-d3 pricing
trans-
Anethole
Pharmaceutic ~$137.70 (for
Sigma- al Secondary Traceable to non-
. PHR1383 Neat
Aldrich Standard; USP deuterated)
Certified [2]
Reference
Material
LGC Trans- Contact for
MMO0164.00 ISO 17034 Neat o
Standards Anethole pricing[3]
Thermo trans-
) Contact for
Fisher Anethole, 152530050 >98.0% Neat o
_— pricing[4][5]
Scientific 99%

Note: Pricing for non-deuterated trans-Anethole is provided for reference and may not reflect

the cost of the deuterated standard.

Technical Data and Specifications

Certified reference materials are accompanied by a Certificate of Analysis (CoA) that provides

detailed information on their characterization and certified properties. While specific values may

vary by lot, the following table summarizes typical data for Trans-Anethole. Users should

always refer to the CoA provided by the supplier for the specific lot of Trans-Anethole-d3 they

are using.
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Property Value Source
Molecular Formula C10H9D30 HPC Standards
Molecular Weight 151.22 g/mol PubChem

CAS Number 4180-23-8 (non-deuterated) Sigma-Aldrich

Purity (non-deuterated)

>298% to 299.5% (GC)

Chem-Impex International,

Sigma-Aldrich
Boiling Point (non-deuterated) 234-237 °C Sigma-Aldrich
Melting Point (non-deuterated)  20-21 °C Sigma-Aldrich
Density (non-deuterated) 0.988 g/mL at 25 °C Sigma-Aldrich
Refractive Index (non- ) )
n20/D 1.561 Sigma-Aldrich
deuterated)
Storage Temperature 2-8°C or 2-30°C Sigma-Aldrich

Experimental Protocol: Use as an Internal Standard

Trans-Anethole-d3 is frequently used as an internal standard for the quantification of trans-

Anethole in complex samples. Below is a generalized workflow for its use in a typical LC-

MS/MS analysis.
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Figure 1. A generalized workflow for the quantification of trans-Anethole using Trans-Anethole-
d3 as an internal standard in an LC-MS/MS analysis.

Methodology:

o Preparation of Standards: Prepare a series of calibration standards containing known
concentrations of non-deuterated trans-Anethole.

o Sample Preparation: Extract trans-Anethole from the sample matrix using an appropriate
solvent (e.g., ethyl acetate, dichloromethane).

 Internal Standard Spiking: Add a known and fixed amount of Trans-Anethole-d3 solution to
all calibration standards and unknown samples.

e LC-MS/MS Analysis: Inject the prepared samples onto an LC-MS/MS system. Develop a
multiple reaction monitoring (MRM) method to monitor specific precursor-product ion
transitions for both trans-Anethole and Trans-Anethole-d3.

» Data Processing: Integrate the peak areas for both the analyte (trans-Anethole) and the
internal standard (Trans-Anethole-d3).

e Quantification: Calculate the ratio of the analyte peak area to the internal standard peak
area. Construct a calibration curve by plotting this ratio against the known concentrations of
the calibration standards. Determine the concentration of trans-Anethole in the unknown
samples by interpolating their peak area ratios on the calibration curve.

Logical Relationship of CRM Certification

The certification of a reference material like Trans-Anethole-d3 involves a hierarchical process
to ensure traceability and accuracy.
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Figure 2. The traceability chain for certified reference materials in analytical testing.

This guide provides a starting point for sourcing and utilizing Trans-Anethole-d3 certified
reference material. For specific applications, it is essential to consult the supplier's
documentation and relevant scientific literature for detailed experimental conditions and

validation procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. hpc-standards.com [hpc-standards.com]

2. trans-77 = b —JL Pharmaceutical Secondary Standard; Certified Reference Material |
Sigma-Aldrich [sigmaaldrich.com]

o 3. Trans-Anethole | CAS 4180-23-8 | LGC Standards [lgcstandards.com]
e 4.A13482.36 [thermofisher.com]

e 5. trans-Anethole, 99% 5 mL | Buy Online | Thermo Scientific Acros | Fisher Scientific
[fishersci.co.uk]

 To cite this document: BenchChem. [Supplier and pricing for Trans-Anethole-d3 certified
reference material]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365212#supplier-and-pricing-for-trans-anethole-
d3-certified-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/D3transAnethole_1761830365.htm
https://www.sigmaaldrich.com/JP/ja/product/sial/phr1218
https://www.sigmaaldrich.com/JP/ja/product/sial/phr1218
https://www.lgcstandards.com/BI/en/trans-Anethole/p/MM0164.01
https://www.thermofisher.com/order/catalog/product/A13482.36
https://www.fishersci.co.uk/shop/products/trans-anethole-99-thermo-scientific/10149931
https://www.fishersci.co.uk/shop/products/trans-anethole-99-thermo-scientific/10149931
https://www.benchchem.com/product/b12365212#supplier-and-pricing-for-trans-anethole-d3-certified-reference-material
https://www.benchchem.com/product/b12365212#supplier-and-pricing-for-trans-anethole-d3-certified-reference-material
https://www.benchchem.com/product/b12365212#supplier-and-pricing-for-trans-anethole-d3-certified-reference-material
https://www.benchchem.com/product/b12365212#supplier-and-pricing-for-trans-anethole-d3-certified-reference-material
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12365212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

